Cas no 2229501-17-9 (2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid)

2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid is a synthetic organic compound featuring a benzodioxin core substituted with a methoxy group and a propanoic acid side chain. This structure confers stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy and benzodioxin moieties enhance electron density, facilitating selective functionalization, while the propanoic acid group allows for further derivatization. Its well-defined molecular architecture ensures consistent performance in complex reactions, such as coupling or cyclization processes. The compound’s purity and structural precision make it suitable for research applications requiring high reproducibility, particularly in drug discovery and material science.
2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid structure
2229501-17-9 structure
Product Name:2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
CAS No:2229501-17-9
MF:C12H14O5
MW:238.236564159393
CID:5825961
PubChem ID:165880171
Update Time:2025-10-28

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid
    • EN300-1772436
    • 2229501-17-9
    • Inchi: 1S/C12H14O5/c1-7(12(13)14)8-5-9(15-2)11-10(6-8)16-3-4-17-11/h5-7H,3-4H2,1-2H3,(H,13,14)
    • InChI Key: ZXIQWPMAPMKYTG-UHFFFAOYSA-N
    • SMILES: O1CCOC2C(=CC(=CC1=2)C(C(=O)O)C)OC

Computed Properties

  • Exact Mass: 238.08412354g/mol
  • Monoisotopic Mass: 238.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 65Ų

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid Pricemore >>

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Additional information on 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid

2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic Acid: An Overview of a Promising Compound (CAS No. 2229501-17-9)

2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid (CAS No. 2229501-17-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of extensive study and development.

The molecular structure of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid is notable for its 1,4-benzodioxin moiety, which is a common scaffold found in various bioactive molecules. The presence of the methoxy group at the 8-position and the propanoic acid moiety at the 6-position contributes to its distinct chemical properties and biological activities. These structural elements are crucial for understanding its behavior in biological systems and its potential as a therapeutic agent.

Recent studies have highlighted the potential of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits significant anti-inflammatory properties, which could be beneficial in conditions such as arthritis and other autoimmune disorders. The mechanism of action is believed to involve the modulation of key inflammatory pathways, including the inhibition of pro-inflammatory cytokines and enzymes.

In addition to its anti-inflammatory effects, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a major contributing factor to many chronic diseases, including cardiovascular diseases and neurodegenerative disorders. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a valuable candidate for developing new therapeutic strategies to combat oxidative stress-related conditions.

The pharmacokinetic properties of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid have also been studied in detail. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a drug candidate. The compound's high bioavailability and low toxicity further enhance its potential for clinical applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid in various therapeutic settings. Preliminary results from these trials have been promising, with the compound demonstrating good tolerability and significant therapeutic benefits in preclinical models. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

Beyond its direct therapeutic applications, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)propanoic acid also holds potential as a lead compound for drug discovery and development. Its unique structure provides a valuable starting point for the design and synthesis of novel derivatives with enhanced biological activities. Ongoing research is focused on optimizing the structure to improve potency, selectivity, and pharmacokinetic properties.

In conclusion, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)proanoic acid (CAS No. 2229501-17-9) represents a promising compound with diverse therapeutic potential. Its anti-inflammatory and antioxidant properties make it a valuable candidate for the treatment of various diseases. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it is likely to play an increasingly important role in the development of new therapies.

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